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The emergence of LK-99, a copper-doped lead apatite, in 2023 sparked significant interest and

debate within the scientific community following claims of room-temperature and ambient-

pressure superconductivity. A cornerstone of superconductivity is the Meissner effect, the

expulsion of a magnetic field from the interior of a material when it transitions into a

superconducting state. This guide provides an objective comparison of the reported magnetic

properties of LK-99 with established superconductors, supported by experimental data and

detailed protocols to aid researchers in validating such claims.

Data Presentation: A Comparative Analysis of
Magnetic Properties
A definitive proof of the Meissner effect lies in the measurement of a strong diamagnetic signal,

quantified by magnetic susceptibility. An ideal superconductor exhibits a volume magnetic

susceptibility of -1 in the zero-field-cooled (ZFC) state. The data presented by the original

proponents of LK-99's superconductivity is contrasted here with data from various independent

replication attempts and a well-established Type-II superconductor, Yttrium Barium Copper

Oxide (YBCO).
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Material
Claimed/Obser
ved Magnetic
Behavior

Magnetic
Susceptibility
(χv)

Measurement
Conditions

Reference

LK-99 (Original

Claim)

Superconducting

, Meissner Effect

Negative,

approaching

perfect

diamagnetism

(qualitative from

plots)

T > 400 K (127

°C), Ambient

Pressure

[1]

LK-99

(Replication

Study 1)

Not

superconducting,

weak

diamagnetism

-0.23 at 315 K,

increasing to

-0.098 at 5 K

500 Oe applied

field
[2]

LK-99

(Replication

Study 2)

Not

superconducting,

paramagnetic at

room

temperature

Positive 280 K [3]

LK-99

(Replication

Study 3)

Not

superconducting,

contains soft

ferromagnetic

components

Not specified, but

ferromagnetism

explains

levitation

Not specified [3]

Yttrium Barium

Copper Oxide

(YBCO) (Typical)

Superconducting

, Meissner Effect

Approaching -1

(ZFC)

T < 93 K, Low

applied magnetic

field

Experimental Protocols: Verifying the Meissner
Effect
The standard and most reliable method for verifying the Meissner effect is through magnetic

susceptibility measurements using a Superconducting Quantum Interference Device (SQUID)
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magnetometer. The protocol involves two key measurement sequences: Zero-Field-Cooled

(ZFC) and Field-Cooled (FC).

Detailed Protocol for SQUID Magnetometry
Sample Preparation:

The sample, in powder or pellet form, is carefully mounted in a sample holder (typically a

gelatin capsule within a plastic straw) to minimize background magnetic signals.

The mass of the sample is accurately measured for normalization of the magnetic moment

data.

Zero-Field-Cooled (ZFC) Measurement:

The sample is cooled from a temperature well above its expected transition temperature

(Tc) to the lowest possible temperature (e.g., 2 K) in the absence of an external magnetic

field (nominally zero field).

Once the base temperature is reached and stabilized, a small DC magnetic field (typically

10-20 Oe) is applied.

The magnetic moment of the sample is then measured as the temperature is slowly

increased.

A superconducting transition is indicated by a sharp drop in the magnetic moment at Tc,

signifying the expulsion of the magnetic field.

Field-Cooled (FC) Measurement:

The sample is cooled from above Tc in the presence of the same DC magnetic field used

in the ZFC measurement.

The magnetic moment is measured as the temperature is decreased.

In the superconducting state, a genuine superconductor will trap some of the magnetic

flux, resulting in a less diamagnetic (or even paramagnetic) signal compared to the ZFC
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measurement. The divergence of the ZFC and FC curves below Tc is a hallmark of

superconductivity.

Mandatory Visualization
To further clarify the experimental and logical workflow for validating the Meissner effect, the

following diagrams are provided.
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Caption: Experimental workflow for validating the Meissner effect in a material like LK-99.
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Caption: Conceptual diagram illustrating the Meissner effect in a superconductor.

Conclusion
The initial claims of room-temperature superconductivity in LK-99, specifically the observation

of a Meissner effect, have not been substantiated by the broader scientific community.[4]

Numerous independent replication attempts have failed to reproduce the claimed

superconductivity, instead attributing the observed magnetic phenomena to ferromagnetism or

diamagnetism from impurities.[3] The presented data and experimental protocols serve as a

guide for researchers to critically evaluate and validate claims of novel superconducting

materials. Rigorous adherence to established methodologies, such as ZFC-FC magnetic

susceptibility measurements, is paramount in the quest for new superconductors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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